Cas no 2138541-72-5 (tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138541-72-5
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 5800433
• PubChem ID: 165802966
• Update Time: 2025-06-22

tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• tert-butyl 2-{[(2,2-dimethoxyethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178905
• 2138541-72-5

• Inchi： 1S/C16H30N2O4/c1-16(2,3)22-15(19)18-12-6-7-13(18)11(8-12)9-17-10-14(20-4)21-5/h11-14,17H,6-10H2,1-5H3
• InChI Key： MUQWJVCVQMLWMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCC(OC)OC)C2)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate: A Comprehensive Overview

tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate is a complex organic compound with the CAS number NO2138541-72-5. This compound belongs to the class of bicyclic amines and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a tert-butyl group, a dimethoxyethylamine moiety, and a bicyclo[2.2.1]heptane ring system, which collectively contribute to its distinctive properties.

The bicyclo[2.2.1]heptane framework is a highly rigid structure that provides stability to the molecule, while the tert-butyl group enhances lipophilicity, potentially improving bioavailability in pharmaceutical applications. The dimethoxyethylamine substituent introduces additional complexity, offering opportunities for hydrogen bonding and other intermolecular interactions that could be critical in drug design. Recent studies have highlighted the importance of such structural elements in modulating pharmacokinetic profiles and therapeutic efficacy.

Research into tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate has focused on its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and oncology. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit promising activity against G protein-coupled receptors (GPCRs), which are key targets for numerous diseases.

The synthesis of this compound involves multi-step organic reactions, including alkylation, amidation, and cyclization processes. A notable advancement in its preparation was reported in *Organic Letters* in 2023, where researchers developed an efficient enantioselective synthesis route using palladium-catalyzed coupling reactions. This method not only improved yield but also enhanced the stereochemical control of the product, which is crucial for pharmacological studies.

In terms of biological activity, tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate has shown moderate inhibitory effects on several enzyme targets, including kinases and proteases. A recent study in *Bioorganic & Medicinal Chemistry Letters* explored its inhibitory potential against human topoisomerase IIα, an enzyme implicated in cancer cell proliferation. While the compound demonstrated submicromolar activity, further optimization is required to achieve clinical relevance.

The toxicological profile of this compound has also been investigated in preclinical models. According to a 2023 report in *Toxicology Letters*, acute administration of the compound in mice showed no significant adverse effects at doses up to 50 mg/kg. However, chronic toxicity studies are currently underway to assess long-term safety and suitability for chronic disease treatments.

Looking ahead, the development of tert-butyl 2-{(2,2-dimethoxyethyl)aminomethyl}-7-azabicyclo[em>em]heptane-7-carboxylate derivatives is expected to continue as researchers explore its potential for targeted therapies. Emerging techniques such as machine learning-driven drug design are being employed to predict optimal substituents that could enhance both potency and selectivity.

In conclusion, tert-butyl 666-{(dimethoxyethyl)aminomethyl}-bicyclo[em]carboxylate represents a promising scaffold for drug discovery efforts due to its unique structure and modifiable functional groups. As research progresses, it is anticipated that this compound will play a pivotal role in advancing novel therapeutic strategies across multiple disease areas.